Methyl 6-bromo-5-nitropyridin-2-ylcarbamate

• Molecular Formula: C7H6BrN3O4
• Molecular Weight: 276.04 g/mol
• IUPAC Name: methyl N-(6-bromo-5-nitropyridin-2-yl)carbamate
• InChI: InChI=1S/C7H6BrN3O4/c1-15-7(12)10-5-3-2-4(11(13)14)6(8)9-5/h2-3H,1H3,(H,9,10,12)
• InChI Key: CDLOKWVMKKRAAA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=NC(=C(C=C1)[N+](=O)[O-])Br

Description

Methyl 6-bromo-5-nitropyridin-2-ylcarbamate is a useful research compound. Its molecular formula is C7H6BrN3O4 and its molecular weight is 276.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-bromo-5-nitropyridin-2-amine (1.4 g, 10 mmol), Et3N (2.0 g, 20 mol) and DMAP (70 mg) in CH2Cl2 (20 mL) was added ClCO2Me (1.3 g, 10 mmol) drop-wise at 0° C. The mixture was stirred overnight. The reaction mixture was diluted with water and extracted with EtOAc (20 mL×3). The combined organic layers were dried over anhydrous Na2SO4 and evaporated under vacuum to give methyl 6-bromo-5-nitropyridin-2-ylcarbamate (1.4 g, 82%). 1H NMR (400 MHz, DMSO) δ 10.78 (brs, 1H), 8.56 (d, J=9.2 Hz, 1H), 8.05 (d, J=8.4 Hz, 1H), 3.70 (s, 3H).